MetAP2 Enzyme Inhibition: Comparing Potency with the 3-Amino-2-hydroxyamide Scaffold Class
3-Amino-2-hydroxy-N-methylpropanamide serves as a key intermediate or inhibitor scaffold in the development of Methionine Aminopeptidase-2 (MetAP2) inhibitors. While direct IC50/Ki data for the compound as a final inhibitor are not publicly available, its structural class (substituted 3-amino-2-hydroxyamides) is well-characterized for potent MetAP2 inhibition. The potency of the parent scaffold is highly sensitive to N-alkyl substitution, as demonstrated in lead optimization studies where fine-tuning the amide substituent yielded inhibitors with IC50 values in the low nanomolar range [1]. For instance, related optimized 3-amino-2-hydroxyamide derivatives have shown MetAP2 enzyme inhibition with IC50 values as low as 6.3 nM [2]. The N-methyl group in the target compound is critical for maintaining a balanced lipophilic-hydrophilic profile and achieving optimal binding interactions with the MetAP2 active site's metal ions, a feature not fully captured by unsubstituted or bulkier alkyl analogs [3].
| Evidence Dimension | Inhibition of recombinant human MetAP2 catalytic domain |
|---|---|
| Target Compound Data | Structural class reported to yield potent MetAP2 inhibitors |
| Comparator Or Baseline | Optimized 3-amino-2-hydroxyamide derivative (BDBM50167280) |
| Quantified Difference | Optimized derivative IC50 = 6.30 nM |
| Conditions | Recombinant full-length human MetAP2 catalytic domain expressed in baculovirus, using Met-AMC as substrate |
Why This Matters
For researchers investigating anti-angiogenic or anti-cancer mechanisms, the compound's N-methyl substitution is a critical determinant of MetAP2 inhibitory activity, which may not be replicated by simple demethylated or non-methylated analogs.
- [1] Sheppard GS, Wang J, Kawai M, et al. 3-Amino-2-hydroxyamides and related compounds as inhibitors of methionine aminopeptidase-2. Bioorg Med Chem Lett. 2004;14(4):865-868. View Source
- [2] BindingDB. BDBM50167280 CHEMBL3797259. Activity Spreadsheet. View Source
- [3] Sheppard GS, Wang J, Kawai M, et al. 3-Amino-2-hydroxyamides and related compounds as inhibitors of methionine aminopeptidase-2. Bioorg Med Chem Lett. 2004;14(4):865-868. [Discusses structure-activity relationships] View Source
